(E)-2-(methylsulfonyl)-3-(4-{2-[4-(trifluoromethyl)piperidino]acetyl}-1H-pyrrol-2-yl)-2-propenenitrile

• IUPAC Name: (E)-2-methylsulfonyl-3-[4-[2-[4-(trifluoromethyl)piperidin-1-yl]acetyl]-1H-pyrrol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C16H18F3N3O3S/c1-26(24,25)14(8-20)7-13-6-11(9-21-13)15(23)10-22-4-2-12(3-5-22)16(17,18)19/h6-7,9,12,21H,2-5,10H2,1H3/b14-7+
• InChI Key: PWHOVAYNOXMMCH-VGOFMYFVSA-N
• Canonical SMILES: CS(=O)(=O)C(=CC1=CC(=CN1)C(=O)CN2CCC(CC2)C(F)(F)F)C#N
• Isomeric SMILES: CS(=O)(=O)/C(=C/C1=CC(=CN1)C(=O)CN2CCC(CC2)C(F)(F)F)/C#N
• Molecular Formula: C16H18F3N3O3S
• Molecular Weight: 389.4 g/mol

Description

(E)-2-(methylsulfonyl)-3-(4-{2-[4-(trifluoromethyl)piperidino]acetyl}-1H-pyrrol-2-yl)-2-propenenitrile is a useful research compound. Its molecular formula is C16H18F3N3O3S and its molecular weight is 389.39. The purity is usually 95%.
BenchChem offers high-quality (E)-2-(methylsulfonyl)-3-(4-{2-[4-(trifluoromethyl)piperidino]acetyl}-1H-pyrrol-2-yl)-2-propenenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-(methylsulfonyl)-3-(4-{2-[4-(trifluoromethyl)piperidino]acetyl}-1H-pyrrol-2-yl)-2-propenenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sulfonamides as Cyclisation Terminators

Sulfonamides, such as trifluoromethanesulfonic acid, have been used as catalysts for inducing cyclisation reactions, leading to the formation of pyrrolidines. These compounds are essential for developing polycyclic systems, showcasing their significance in synthetic organic chemistry and drug synthesis processes (Haskins & Knight, 2002).

Ionic Liquids in Li-ion Batteries

Compounds with piperidinium cations, such as 1-Ethyl-1-methyl piperidinium bis(trifluoromethanesulfonyl)imide, are utilized as co-solvents in Li-ion batteries. Their unique properties, including good miscibility with carbonate solvents and enhanced conductivity, make them valuable for improving battery performance (Kim, Cho, & Shin, 2013).

Antimicrobial Heterocycles Synthesis

The synthesis of new heterocycles based on sulfonamide groups has shown promising antimicrobial activities. These synthesized compounds, including pyrazoles, isoxazoles, and pyrimidinethiones, demonstrate the potential of sulfonamide derivatives in developing new antimicrobial agents (El‐Emary, Al-muaikel, & Moustafa, 2002).

Nitrile-functionalized Ionic Liquids

Nitrile-functionalized pyridinium and piperidinium ionic liquids have been synthesized for various applications, including electrochemical processes. These compounds offer insights into the design of ionic liquids with specific functional groups for tailored applications (Lethesh et al., 2011).